2-(benzyloxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide

• IUPAC Name: N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-2-phenylmethoxyacetamide
• InChI: InChI=1S/C18H19N5O2/c1-23-11-15(9-22-23)18-16(19-7-8-20-18)10-21-17(24)13-25-12-14-5-3-2-4-6-14/h2-9,11H,10,12-13H2,1H3,(H,21,24)
• InChI Key: AAONYFLVTNVVAL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)COCC3=CC=CC=C3
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

2-(benzyloxy)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives have been synthesized and used to create novel coordination complexes with Co(II) and Cu(II). These complexes were explored for their structural characteristics and potential antioxidant activity. The study found significant antioxidant activity in both the ligands and their complexes, highlighting the potential for similar compounds in applications requiring antioxidant properties (Chkirate et al., 2019).

Synthesis of Novel Derivatives

Research into the synthesis of novel pyrone and pyrazole derivatives has been reported, with a focus on their crystal structures, Hirshfeld surface analysis, and computational studies. Such synthetic approaches and analyses provide a foundation for understanding the structural intricacies of related acetamide compounds and their potential applications in various fields (Sebhaoui et al., 2020).

Antagonist Radioligand for Human A2B Adenosine Receptors

The development of selective antagonist ligands for A2B adenosine receptors has been explored using pyrazole-acetamide derivatives. These compounds offer a unique tool for the pharmacological characterization of the A2B receptor subtype, which could be relevant for research into diseases and conditions where adenosine receptors play a key role (Baraldi et al., 2004).

Carbohydrate Chemistry Applications

In carbohydrate chemistry, acetamide derivatives have been synthesized for various applications, including as intermediates in the preparation of other bioactive compounds. These studies underline the versatility of acetamide derivatives in synthesizing complex molecules and exploring their biological activities (Yoshimura et al., 1972).

Anticancer Activity

Certain pyrazole-1-yl acetamide derivatives have been synthesized and tested for their in vitro cytotoxic activity against a variety of cancer cell lines. This research indicates the potential of acetamide derivatives in the development of new anticancer agents, demonstrating their ability to inhibit cancer cell growth (Al-Sanea et al., 2020).